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(+)-Carvone analytical standard provided with w/w absolute assay, to be used for quantitative titration.
(+)-Carvone (S-carvone), is a monoterpene which has the ability to affect regulation of plant growth and development and microbial activity, it can also prevent sprouting in potato, through inhibition of the induction of phenylalanine ammonia-lyase (PAL) activity, thereby blocking suberisation.
D-Carvone is a monoterpene ketone that can be used as a flavoring agent. It occurs naturally in essential oil of caraway seeds and citrus fruits.
(S)-(+)-Carvone, a monoterpene found mainly in caraway and dill seed oils, is used in cosmetic, food and pharmaceutical preparations.
D-carvone appears as pale yellow or colorless liquid. (NTP, 1992)
D-Carvone, also known as carvol, belongs to the class of organic compounds known as menthane monoterpenoids. T...